Cas no 1212258-82-6 (rac-(3R,4S)-4-ethoxyoxolan-3-amine)

• Product Name: rac-(3R,4S)-4-ethoxyoxolan-3-amine
• CAS No: 1212258-82-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD27966287
• CID: 4685994
• PubChem ID: 121552919
• Update Time: 2025-05-22

rac-(3R,4S)-4-ethoxyoxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-Ethoxyoxolan-3-amine
• rac-(3R,4S)-4-ethoxyoxolan-3-amine

• MDL： MFCD27966287
• Inchi： 1S/C6H13NO2/c1-2-9-6-4-8-3-5(6)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： DHKFYFFNUUVCHK-PHDIDXHHSA-N
• SMILES： O1C[C@H]([C@@H](C1)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Topological Polar Surface Area: 44.5

Additional information on rac-(3R,4S)-4-ethoxyoxolan-3-amine

Rac-(3R,4S)-4-Ethoxyoxolan-3-Amine: A Comprehensive Overview

The compound rac-(3R,4S)-4-ethoxyoxolan-3-amine, identified by the CAS number 1212258-82-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an oxolane ring (a five-membered cyclic ether) with an ethoxy group at the 4-position and an amine group at the 3-position. The stereochemistry of the compound is defined by the (3R,4S) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of rac-(3R,4S)-4-ethoxyoxolan-3-amine in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing complex molecular architectures, particularly in the synthesis of bioactive compounds. The ethoxy group at the 4-position contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. Meanwhile, the amine group at the 3-position provides a site for further functionalization, enabling the creation of derivatives with diverse biological activities.

The synthesis of rac-(3R,4S)-4-ethoxyoxolan-3-amine involves a multi-step process that typically begins with the preparation of a suitable oxolane precursor. One common approach involves the reaction of glycidol with an appropriate alcohol to form the oxolane ring. Subsequent steps include amino group introduction and stereochemical resolution to obtain the desired enantiomer. The stereochemistry of the compound is critical for its biological activity, as it determines how the molecule interacts with target proteins and enzymes.

In terms of pharmacological applications, rac-(3R,4S)-4-ethoxyoxolan-3-amine has shown promise in several areas. For instance, it has been investigated as a potential lead compound for anti-inflammatory drugs due to its ability to modulate key inflammatory pathways. Additionally, studies have demonstrated its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-targeted therapies.

Recent advancements in computational chemistry have further enhanced our understanding of rac-(3R,4S)-4-ethoxyoxolan-3-amine's properties. Molecular docking studies have revealed that the compound can bind to specific protein targets with high affinity, providing insights into its mechanism of action. Furthermore, pharmacokinetic modeling has predicted favorable absorption and distribution profiles for this compound, suggesting that it could be developed into an orally bioavailable drug.

The versatility of rac-(3R,4S)-4-ethoxyoxolan-3-amine lies in its ability to serve as a platform for generating structurally diverse derivatives. By modifying either the ethoxy or amine groups, researchers can create compounds with enhanced potency or selectivity for specific targets. For example, substituting the ethoxy group with other alkoxy groups has been shown to modulate lipophilicity and improve drug-like properties. Similarly, introducing additional functional groups at strategic positions can enhance binding affinity or alter pharmacokinetic profiles.

In conclusion, rac-(3R,4S)-4-ethoxyoxolan-3-amino is a versatile and intriguing compound with significant potential in drug discovery and development. Its unique structural features and stereochemistry make it a valuable tool for constructing bioactive molecules with diverse therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing medical science.